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Introduction

Andrastin D is a meroterpenoid natural product belonging to the andrastin family, which has
garnered interest for its potential biological activities. These compounds are biosynthesized by
various fungi, notably species of Penicillium. Andrastin D is a key intermediate in the
biosynthesis of the more complex Andrastin A.[1][2] The heterologous expression of the
andrastin biosynthetic gene cluster in a well-characterized host organism like Aspergillus
oryzae offers a powerful strategy for studying the biosynthetic pathway, elucidating enzyme
function, and potentially overproducing these compounds for further investigation and
development.[1] This document provides a detailed guide to the application of these
techniques, including protocols and visual workflows.

The biosynthesis of andrastins originates from the precursors 3,5-dimethylorsellinic acid
(DMOA) and farnesyl diphosphate (FPP).[3] The genetic blueprint for this pathway is encoded
within a contiguous set of genes known as a biosynthetic gene cluster (BGC). The 'adr' cluster
from Penicillium chrysogenum is responsible for the production of Andrastin A, with Andrastin
D being a crucial precursor.[4]
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While the successful heterologous expression of the andrastin biosynthetic pathway has been
confirmed, specific quantitative production titers for Andrastin D in heterologous hosts are not
extensively reported in the primary literature. However, the genes within the 'adr' cluster from
Penicillium chrysogenum have been identified and their functions elucidated.[4]

Table 1: Genes of the Andrastin Biosynthetic Gene Cluster from Penicillium chrysogenum
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. Role in Andrastin D
Gene Proposed Function . .
Biosynthesis

Synthesizes 3,5-
adrD Polyketide Synthase (PKS) dimethylorsellinic acid (DMOA)

from primary metabolites.

Attaches a farnesyl group to

adrG Prenyltransferase
DMOA.
adrK Methyltransferase Methylates the DMOA moiety.
o FAD-dependent Catalyzes the epoxidation of
adr
Monooxygenase the farnesyl group.
Catalyzes the cyclization of the
epoxyfarnesyl intermediate to
adrl Terpene Cyclase form the core andrastin
skeleton (Andrastin E), a
precursor to Andrastin D.
Short-chain o )
Oxidizes Andrastin E to
adrF Dehydrogenase/Reductase )
produce Andrastin D.
(SDR)
Involved in downstream
adrE Ketoreductase modifications of the andrastin
core.
Involved in downstream
adrJ Acetyltransferase modifications of the andrastin
core.
drA Cytochrome P450 Catalyzes the final oxidative
adr
Monooxygenase steps to produce Andrastin A.

. - ) Putative role in transporting
Major Facilitator Superfamily

adrC intermediates or the final
(MFS) Transporter
product.
) Function in the pathway has
adrB Unknown Function

not yet been determined.
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Visualizations
Andrastin D Biosynthetic Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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